Cas no 1216840-94-6 (Doxylamine-d5 Succinate)
Doxylamine-d5 Succinate structure
Product Name:Doxylamine-d5 Succinate
Doxylamine-d5 Succinate Chemical and Physical Properties
Names and Identifiers
-
- Doxylamine-d5 Succinate
- Doxylamine (D5 succinate)
- Doxylamine-d5 (succinate)
- (+/-)-Doxylamine-d5 Succinate (phenyl-d5)
- AKOS040733018
- F90834
- HY-A0069S
- 1216840-94-6
- Doxylamine D5 Succinate
- DA-63006
- Decapryn-d5 Succinate
- butanedioic acid;N,N-dimethyl-2-[1-(2,3,4,5,6-pentadeuteriophenyl)-1-pyridin-2-ylethoxy]ethanamine
- J-004586
- Decamium-d5
-
- Inchi: 1S/C17H22N2O.C4H6O4/c1-17(20-14-13-19(2)3,15-9-5-4-6-10-15)16-11-7-8-12-18-16;5-3(6)1-2-4(7)8/h4-12H,13-14H2,1-3H3;1-2H2,(H,5,6)(H,7,8)/i4D,5D,6D,9D,10D;
- InChI Key: KBAUFVUYFNWQFM-NBTFKYQWSA-N
- SMILES: O(C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C1=C([H])C([H])=C([H])C([H])=N1)C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H].O([H])C(C([H])([H])C([H])([H])C(=O)O[H])=O
Computed Properties
- Exact Mass: 393.231
- Monoisotopic Mass: 393.231
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 9
- Complexity: 369
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 100
- Molecular Weight: 393.5
Experimental Properties
- Color/Form: No date available
- Density: No date available
- Melting Point: 97-99°C
- Boiling Point: No date available
- Flash Point: No date available
- Vapor Pressure: No date available
Doxylamine-d5 Succinate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.
Doxylamine-d5 Succinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D883926-1mg |
Doxylamine D5 succinate |
1216840-94-6 | 98% | 1mg |
¥2,257.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D883926-5mg |
Doxylamine D5 succinate |
1216840-94-6 | 98% | 5mg |
¥8,208.00 | 2022-01-13 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce45234-1mg |
Doxylamine D5 succinate |
1216840-94-6 | 98% | 1mg |
¥1764.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce45234-5mg |
Doxylamine D5 succinate |
1216840-94-6 | 98% | 5mg |
¥6418.00 | 2023-09-08 | |
| TRC | D562002-1mg |
Doxylamine-d5 Succinate |
1216840-94-6 | 1mg |
$ 178.00 | 2023-09-07 | ||
| TRC | D562002-10mg |
Doxylamine-d5 Succinate |
1216840-94-6 | 10mg |
$ 1386.00 | 2023-09-07 | ||
| A2B Chem LLC | AE35892-5mg |
Doxylamine-d5 Succinate |
1216840-94-6 | 5mg |
$750.00 | 2024-04-20 | ||
| A2B Chem LLC | AE35892-10mg |
Doxylamine-d5 Succinate |
1216840-94-6 | 10mg |
$1168.00 | 2024-04-20 | ||
| MedChemExpress | HY-A0069S-1mg |
Doxylamine-d |
1216840-94-6 | 1mg |
¥4216 | 2025-04-16 |
Doxylamine-d5 Succinate Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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